N-Methyl-N-phenyl-1-prop-2-enoylpyrrolidine-3-carboxamide

• IUPAC Name: N-methyl-N-phenyl-1-prop-2-enoylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H18N2O2/c1-3-14(18)17-10-9-12(11-17)15(19)16(2)13-7-5-4-6-8-13/h3-8,12H,1,9-11H2,2H3
• InChI Key: MOBZKOSWPDCNJC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2CCN(C2)C(=O)C=C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

“N-Methyl-N-phenyl-1-prop-2-enoylpyrrolidine-3-carboxamide” is a complex organic compound. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The “N-Methyl-N-phenyl” part suggests that the nitrogen in the ring is connected to a methyl group (CH3) and a phenyl group (a ring of 6 carbon atoms, i.e., a benzene ring without the hydrogen). The “1-prop-2-enoyl” part suggests the presence of a propenoyl group (a three-carbon chain with a double bond and a carbonyl group) attached to the first carbon of the pyrrolidine ring. The “3-carboxamide” part indicates a carboxamide group (a carbonyl group attached to a nitrogen) on the third carbon of the ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the attachment of the propenoyl and carboxamide groups, and the substitution of the hydrogen atoms on the nitrogen with the methyl and phenyl groups. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The pyrrolidine ring would likely contribute to the three-dimensionality of the molecule. The presence of the double bond in the propenoyl group could introduce geometric isomerism.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The double bond in the propenoyl group could participate in addition reactions, and the carbonyl groups in the propenoyl and carboxamide groups could undergo various reactions such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. The presence of polar groups like the carbonyl and amide could make it polar and potentially soluble in polar solvents. The aromatic ring could contribute to its UV-visible absorption spectrum.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological molecules in the body to exert its effects. The exact mechanism would depend on the specific biological target.

Safety and Hazards

The safety and hazards of the compound would depend on its specific properties and uses. As with any chemical, it should be handled with appropriate safety precautions to prevent exposure and potential harm.